Cas no 22296-43-1 (9H-Fluorene-4-carboxylicacid, 9-(hydroxyimino)-)
9H-Fluorene-4-carboxylic acid, 9-(hydroxyimino)- is a fluorene-derived compound featuring both carboxylic acid and hydroxyimino functional groups. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for constructing complex heterocycles or functionalized fluorene derivatives. The hydroxyimino group offers potential for further transformations, such as reduction to amines or cyclization reactions, while the carboxylic acid enables conjugation or salt formation. Its rigid fluorene backbone contributes to stability and may influence photophysical properties. The compound is suited for applications in materials science, pharmaceutical research, and coordination chemistry, where precise functional group manipulation is required. Proper handling under inert conditions is recommended due to potential sensitivity of the imino group.
22296-43-1 structure
Product Name:9H-Fluorene-4-carboxylicacid, 9-(hydroxyimino)-
CAS No:22296-43-1
MF:C14H9NO3
MW:239.226163625717
CID:267372
PubChem ID:5338518
Update Time:2025-05-28
9H-Fluorene-4-carboxylicacid, 9-(hydroxyimino)- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Fluorene-4-carboxylicacid, 9-(hydroxyimino)-
- 9-OXO-9-OXIME-FLUORENE-4-CARBOXYLIC ACID
- 9-(hydroxyimino)-9H-fluorene-1-carboxylic acid
- 9-Hydroxyimino-carbazol-4-carbonsaeure
- 9-Hydroxyimino-fluoren-1-carbonsaeure
- 9-Hydroxyimino-fluoren-4-carbonsaeure
- 9-hydroxyimino-fluorene-1-carboxylic acid
- 9-hydroxyimino-fluorene-4-carboxylic acid
- 9-Oximino-fluoren-carbonsaeure-(1)
- 9-Oximino-fluoren-carbonsaeure-(4)
- 9-Oxo-fluoren-1-carbonsaeure-oxim
- (9E)-9-hydroxyiminofluorene-4-carboxylic acid
- METHYL2-ACETYLAMINO-3-(2,5-DIFLUOROPHENYL)ACRYLATE
- NSC-123813
- NSC123813
- 22296-43-1
- BIM-0029446.P001
-
- Inchi： 1S/C14H9NO3/c16-14(17)11-7-3-6-10-12(11)8-4-1-2-5-9(8)13(10)15-18/h1-7,18H,(H,16,17)/b15-13+
- InChI Key： IHSOXTPEDUKGBD-FYWRMAATSA-N
- SMILES： OC(C1=CC=CC2/C(/C3C=CC=CC=3C=21)=N/O)=O
Computed Properties
- Exact Mass: 239.05800
- Monoisotopic Mass: 239.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 69.9Ų
Experimental Properties
- PSA: 69.89000
- LogP: 2.59180
9H-Fluorene-4-carboxylicacid, 9-(hydroxyimino)- Customs Data
- HS CODE：2928000090
- Customs Data：
China Customs Code:
2928000090Overview:
2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
9H-Fluorene-4-carboxylicacid, 9-(hydroxyimino)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-337467-100 mg |
9-oxo-9-oxime-Fluorene-4-carboxylic acid, |
22296-43-1 | 100MG |
￥2,858.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-337467-100mg |
9-oxo-9-oxime-Fluorene-4-carboxylic acid, |
22296-43-1 | 100mg |
￥2858.00 | 2023-09-05 |
9H-Fluorene-4-carboxylicacid, 9-(hydroxyimino)- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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